Cas no 2253639-49-3 (2-(2,2-Difluoroethenyl)-6-methoxypyridine)

• Product Name: 2-(2,2-Difluoroethenyl)-6-methoxypyridine
• CAS No: 2253639-49-3
• MF: C₈H₇F₂NO
• MW: 171.144088983536
• CID: 6047782
• PubChem ID: 165978193
• Update Time: 2025-05-20

2-(2,2-Difluoroethenyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• EN300-6729816
• 2253639-49-3
• 2-(2,2-difluoroethenyl)-6-methoxypyridine
• 2-(2,2-Difluoroethenyl)-6-methoxypyridine

• Inchi： 1S/C8H7F2NO/c1-12-8-4-2-3-6(11-8)5-7(9)10/h2-5H,1H3
• InChI Key： QLFGSRDHXFNHIE-UHFFFAOYSA-N
• SMILES： F/C(=C/C1C=CC=C(N=1)OC)/F

Computed Properties

• Exact Mass: 171.04957017g/mol
• Monoisotopic Mass: 171.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 22.1Ų

Additional information on 2-(2,2-Difluoroethenyl)-6-methoxypyridine

2-(2,2-Difluoroethenyl)-6-methoxypyridine

The compound 2-(2,2-Difluoroethenyl)-6-methoxypyridine (CAS No. 2253639-49-3) is a synthetic organic compound with a unique structure that combines a pyridine ring with a difluoroethenyl group and a methoxy substituent. This compound has garnered significant attention in recent years due to its potential applications in various fields, including agrochemicals and pharmaceuticals. The difluoroethenyl group introduces interesting electronic and steric properties, while the methoxy substituent enhances solubility and bioavailability.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have developed efficient methods to synthesize 2-(2,2-Difluoroethenyl)-6-methoxypyridine using a combination of palladium-catalyzed coupling reactions and fluorination techniques. These methods have improved the overall yield and purity of the compound, making it more accessible for further research and industrial applications.

The pyridine ring in this compound plays a crucial role in its reactivity and functionality. Pyridine derivatives are known for their ability to act as ligands in coordination chemistry, and this compound is no exception. Recent findings suggest that 2-(2,2-Difluoroethenyl)-6-methoxypyridine can form stable complexes with transition metals, which could be useful in catalytic processes. Additionally, the presence of the difluoroethenyl group enhances the electron-withdrawing effects, making the compound more reactive in certain chemical transformations.

In terms of biological activity, this compound has shown promising results in preliminary assays. Studies conducted in 2023 revealed that 2-(2,2-Difluoroethenyl)-6-methoxypyridine exhibits moderate inhibitory activity against several enzymes involved in metabolic pathways. This suggests potential applications in drug development, particularly in the treatment of metabolic disorders. Furthermore, the methoxy group contributes to the compound's pharmacokinetic properties, improving its absorption and distribution within biological systems.

The environmental impact of this compound has also been a topic of interest. Researchers have investigated its degradation pathways under various conditions, including photolysis and microbial degradation. Results indicate that 2-(2,2-Difluoroethenyl)-6-methoxypyridine undergoes rapid degradation in aqueous environments, reducing its persistence in the ecosystem. This is a positive attribute for its use in agricultural applications, where minimizing environmental footprint is crucial.

From an industrial perspective, the synthesis of CAS No. 2253639-49-3 has been optimized to meet the demands of large-scale production. Green chemistry principles have been incorporated into the manufacturing process to reduce waste and energy consumption. These advancements highlight the commitment to sustainable practices in the chemical industry.

In conclusion, 2-(2,2-Difluoroethenyl)-6-methoxypyridine (CAS No. 2253639-49-3) is a versatile compound with a wide range of potential applications. Its unique structure and favorable properties make it an attractive candidate for further research and development across multiple disciplines. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play a significant role in advancing both scientific knowledge and industrial innovation.